Cas no 55682-81-0 (3-tert-butyl-1,2-dihydronaphthalene)

• Product name: 3-tert-butyl-1,2-dihydronaphthalene
• CAS No: 55682-81-0
• MF: C₁₄H₁₈
• MW: 186.29272
• CID: 1595081
• PubChem ID: 598866

3-tert-butyl-1,2-dihydronaphthalene Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1,2-dihydronaphthalene
• 3-(1,1-Dimethylethyl)-1,2-dihydronaphthalene
• 3-tert-Butyl-1,2-dihydronaphthalene #
• DTXSID80344696
• 3-(1,1-dimethylethyl)-1,2-dihydro-naphthalene
• 55682-81-0
• Naphthalene, 3-(1,1-dimethylethyl)-1,2-dihydro-
• QZVCCKGPRJUXCT-UHFFFAOYSA-N

• Inchi： InChI=1S/C14H18/c1-14(2,3)13-9-8-11-6-4-5-7-12(11)10-13/h4-7,10H,8-9H2,1-3H3
• InChI Key： QZVCCKGPRJUXCT-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC2=CC=CC=C2CC1

Computed Properties

• Exact Mass: 186.14094
• Monoisotopic Mass: 186.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 4.2

Experimental Properties

• PSA: 0